
Technical Monograph: 3-
(Tributylstannyl)quinoline

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-(Tributylstannyl)quinoline

CAS No.: 166114-72-3

Cat. No.: B185390

Get Quote

Executive Summary
3-(Tributylstannyl)quinoline (CAS: 166114-72-3) is a critical organometallic reagent in

medicinal chemistry, serving as a versatile nucleophile in palladium-catalyzed Stille cross-

coupling reactions.[1] With a molecular weight of 418.21 g/mol , it acts as a "masked" quinoline

carbanion, allowing for the modular installation of the quinoline scaffold—a privileged structure

in antimalarial, antiviral, and anticancer therapeutics.

This guide provides a rigorous analysis of its physicochemical properties, a validated synthesis

protocol via halogen-metal exchange, and a mechanistic breakdown of its application in C-C

bond formation.

Physicochemical Profile
The following data aggregates physical constants and structural identifiers essential for precise

stoichiometric calculations and database registration.
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Property Value Notes

Molecular Weight 418.21 g/mol

Calculated based on standard

atomic weights (

Sn dominant isotope average).

Molecular Formula

C

H

NSn

CAS Number 166114-72-3

Appearance Yellow to colorless oil
Viscous liquid at room

temperature.

Boiling Point ~180–200 °C @ 0.5 mmHg

Estimated; typically purified by

Kugelrohr distillation or neutral

alumina chromatography.

Solubility
THF, Et

O, Toluene, DCM

Hydrophobic; insoluble in

water.

Stability
Air/Moisture Stable (Short-

term)

Slow protodestannylation

occurs upon prolonged

exposure to moisture/silica.

Store at 4°C under Argon.

Synthesis & Characterization
Strategic Analysis: The Halogen-Metal Exchange Route
While palladium-catalyzed stannylation of 3-bromoquinoline using hexabutyldistannane is

possible, it is atom-inefficient and expensive. The preferred "Expert" route utilizes halogen-

lithium exchange at cryogenic temperatures. This method ensures high regioselectivity and

prevents the formation of "wurtz-type" homocoupling byproducts.

Experimental Protocol
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Objective: Synthesis of 3-(Tributylstannyl)quinoline from 3-Bromoquinoline.

Reagents:

3-Bromoquinoline (1.0 equiv)

n-Butyllithium (1.1 equiv, 1.6 M in hexanes) or n-Bu

MgLi (for milder exchange)

Tributyltin chloride (1.1 equiv)

Anhydrous THF (Solvent)[2][3]

Step-by-Step Methodology:

Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and argon

inlet.

Solvation: Dissolve 3-bromoquinoline (e.g., 5.0 mmol, 1.04 g) in anhydrous THF (25 mL).

Cool the solution to -78 °C (dry ice/acetone bath).

Exchange: Add n-BuLi dropwise over 15 minutes. The solution typically turns a deep

red/orange, indicating the formation of the 3-lithioquinoline intermediate.

Critical Control Point: Maintain temperature below -70 °C to prevent nucleophilic attack of

BuLi on the quinoline ring (C2 position).

Quench: Stir for 30 minutes at -78 °C, then add tributyltin chloride (Bu

SnCl) neat or as a THF solution dropwise.

Workup: Allow the mixture to warm to room temperature over 2 hours. Quench with saturated

NH

Cl solution. Extract with Et

O (3x).[3]

Purification: Dry organics over MgSO
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and concentrate. Purify via rapid chromatography on neutral alumina (Grade III) eluting with
hexanes/EtOAc (98:2).

Note: Avoid silica gel if possible, as the slight acidity can cause destannylation.

Mechanistic Pathway (Synthesis)
The following diagram illustrates the transformation from the aryl halide to the stannane.
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Caption: Synthesis via cryogenic halogen-lithium exchange followed by electrophilic trapping.

Application: The Stille Cross-Coupling
Utility in Drug Discovery
3-(Tributylstannyl)quinoline is primarily used to introduce the quinoline moiety into complex

scaffolds under neutral conditions. Unlike boronic acids (Suzuki coupling), stannanes do not

require a base, making them compatible with base-sensitive substrates (e.g., esters, lactones).

Reaction Workflow
Standard Conditions:

Catalyst: Pd(PPh

)

(5 mol%) or Pd

(dba)
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/AsPh

.

Solvent: Toluene or DMF (degassed).

Temperature: 80–110 °C.

Additives: CuI (Copper(I) iodide) is often added ("Copper effect") to accelerate the

transmetalation step by forming a more reactive organocopper intermediate.

Catalytic Cycle Visualization
The Stille cycle involves three distinct phases: Oxidative Addition, Transmetalation (the rate-

determining step), and Reductive Elimination.
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Caption: The Pd(0)/Pd(II) catalytic cycle for Stille coupling using 3-(Tributylstannyl)quinoline.

Safety & Handling (E-E-A-T Critical)
Organotin compounds pose specific hazards that must be mitigated:

Toxicity: Tributyltin species are neurotoxic and endocrine disruptors. They are readily

absorbed through the skin. Double-gloving (Nitrile over Latex) and working in a fume hood

are mandatory.

Waste Disposal: All aqueous streams and solid waste (silica, celite) must be segregated into

a dedicated "Heavy Metal/Organotin" waste stream. Do not mix with general organic waste.

Decontamination: Glassware should be rinsed with a base bath (alcoholic KOH) or soaked in

a solution of KMnO

to oxidize residual organotins before standard cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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